Cas no 198419-09-9 (ethyl 4-oxo-3-azepanecarboxylate hcl)

Ethyl 4-oxo-3-azepanecarboxylate HCl is a synthetic intermediate used in organic and pharmaceutical chemistry. Its structure features a seven-membered azepane ring with a ketone and ester functional group, making it a versatile building block for heterocyclic synthesis. The hydrochloride salt enhances stability and solubility, facilitating handling and purification. This compound is particularly valuable in the development of bioactive molecules, including potential therapeutic agents targeting neurological or metabolic pathways. Its well-defined reactivity allows for selective modifications, enabling efficient derivatization in multi-step syntheses. The product is typically supplied with high purity, ensuring reproducibility in research and industrial applications.

ethyl 4-oxo-3-azepanecarboxylate hcl structure

198419-09-9 structure

Product Name:ethyl 4-oxo-3-azepanecarboxylate hcl

CAS No:198419-09-9

MF:C₉H₁₆ClNO₃

MW:221.681241989136

MDL:MFCD08437285

CID:908492

PubChem ID:22386148

Update Time:2025-06-06

ethyl 4-oxo-3-azepanecarboxylate hcl Chemical and Physical Properties

Names and Identifiers

- ethyl 4-oxo-3-azepanecarboxylate hcl
- ethyl 4-oxoazepane-3-carboxylate,hydrochloride
- ethyl 4-oxoazepane-3-carboxylate hydrochloride (1:1)
- ETHYL 4-OXOAZEPANE-3-CARBOXYLATE HCL
- Ethyl 4-oxo-3-azepanecarboxylate hydrochloride
- MFCD08437285
- SCHEMBL6282864
- DB-264996
- ethyl 4-oxoazepane-3-carboxylate;hydrochloride
- DTXSID00625333
- 198419-09-9
- SOYRHBVITKWFTJ-UHFFFAOYSA-N
- ethyl 4-oxo-azepan-3-carboxylate hydrochloride
- Ethyl 4-oxoazepane-3-carboxylate hydrochloride
- Ethyl 4-oxoazepane-3-carboxylate--hydrogen chloride (1/1)
- MDL： MFCD08437285
- Inchi： 1S/C9H15NO3.ClH/c1-2-13-9(12)7-6-10-5-3-4-8(7)11;/h7,10H,2-6H2,1H3;1H
- InChI Key： SOYRHBVITKWFTJ-UHFFFAOYSA-N
- SMILES： Cl.O(CC)C(C1C(CCCNC1)=O)=O

Computed Properties

Exact Mass: 221.08198
Monoisotopic Mass: 221.082
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4A^2

Experimental Properties

Boiling Point: 319.6°C at 760 mmHg
Flash Point: 147.1°C
PSA: 55.4

ethyl 4-oxo-3-azepanecarboxylate hcl Pricemore >>

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